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Compound of Interest

Thiopyrophosphoric acid,
Compound Name:
tetramethyl ester

Cat. No.: B1142812

Application Notes and Protocols for
Thiopyrophosphoric Acid, Tetramethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following information is provided for research and development purposes only.
Thiopyrophosphoric acid, tetramethyl ester is a hazardous chemical, and all handling
should be performed by trained personnel in a properly equipped laboratory. A specific Safety
Data Sheet (SDS) for thiopyrophosphoric acid, tetramethyl ester (CAS 51120-35-5) is not
readily available. Therefore, the following safety and handling procedures are based on data for
structurally related and well-characterized organophosphate compounds, such as Sulfotep and
Malathion. It is imperative to treat thiopyrophosphoric acid, tetramethyl ester with the same
level of caution as these highly toxic compounds.

Introduction

Thiopyrophosphoric acid, tetramethyl ester is an organophosphate compound.
Organophosphates are a class of chemicals known for their potent inhibition of
acetylcholinesterase (AChE), an enzyme critical for the proper functioning of the nervous
system.[1][2] This property makes them effective as pesticides but also poses significant health

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1142812?utm_src=pdf-interest
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://www.benchchem.com/product/b1142812?utm_src=pdf-body
https://datasheets.scbt.com/sc-251093.pdf
https://www.cdms.net/ldat/mp41D000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

risks to humans and other animals.[1][2] Understanding the handling and safety procedures for
this compound is crucial for the safety of laboratory personnel and the integrity of research
outcomes. These application notes provide a summary of the known data, detailed handling

protocols, and emergency procedures.

Physical and Chemical Properties

Due to the limited availability of specific data for thiopyrophosphoric acid, tetramethyl ester,
the following table includes data for the closely related compound Sulfotep (Tetraethyl
dithiopyrophosphate) as a surrogate for estimation purposes.

Property Value (for Sulfotep) Reference

Pale yellow mobile oil with a
Appearance o [31[4]
garlic-like odor.

Molecular Formula C4H1205P2S2

Molecular Weight 266.21 g/mol

Boiling Point 133-139 °C at 2 mmHg [5]
Vapor Pressure 0.00022 hPa at 20 °C [6]
Solubility in Water 30 mg/L at 20 °C [5]
InChi Key XKBNJDRCYDBEAH-

UHFFFAOYSA-N

Health Hazard Information

Organophosphates like thiopyrophosphoric acid, tetramethyl ester are highly toxic and can
be absorbed through inhalation, skin contact, and ingestion.[1][7] The primary mechanism of
toxicity is the irreversible inhibition of acetylcholinesterase, leading to an accumulation of the
neurotransmitter acetylcholine in the synaptic cleft.[2] This overstimulation of cholinergic
receptors results in a range of symptoms known as a "cholinergic crisis."

Acute Effects of Exposure:
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e Muscarinic Effects: Nausea, vomiting, diarrhea, abdominal cramps, excessive salivation,
sweating, blurred vision (due to miosis), and bronchoconstriction.

 Nicotinic Effects: Muscle fasciculations, cramping, weakness, and paralysis (including
respiratory muscles).

o Central Nervous System Effects: Headache, dizziness, confusion, seizures, and coma.[1][3]

[4]

Chronic Effects of Exposure: Prolonged or repeated exposure to organophosphates may lead
to neurological and neuropsychological effects.

Toxicity Data (Surrogate Data from Related Compounds)

The following table summarizes acute toxicity data for Sulfotep and Malathion. This data should
be considered indicative of the high toxicity of thiopyrophosphoric acid, tetramethyl ester.

Compound Route Species LD50 / LC50 Reference
Sulfotep Oral Rat 5 mg/kg [6]

Dermal Rat 20 mg/kg [6]

Inhalation Rat 38 mg/L (4 h) [6]

Malathion Oral Rat 290 mg/kg [8]

Dermal Rabbit 4100 mg/kg [8]

Inhalation Rat >5.2 mg/L (4 h) [9]

Handling and Safety Procedures
Personal Protective Equipment (PPE)

¢ Gloves: Wear chemical-resistant gloves (e.g., nitrile, viton). Inspect gloves for any signs of
degradation or puncture before use.

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
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e Lab Coat: A chemical-resistant lab coat or apron should be worn.

o Respiratory Protection: All work with thiopyrophosphoric acid, tetramethyl ester should
be conducted in a certified chemical fume hood. If there is a risk of inhalation exposure
outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is
required.

Storage

o Store in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[3]

o Store separately from food and drink.

e The storage area should be secured and accessible only to authorized personnel.

Decontamination and Waste Disposal

o Decontamination: All surfaces and equipment contaminated with thiopyrophosphoric acid,
tetramethyl ester should be decontaminated using a suitable decontamination solution
(e.g., a solution of sodium hypochlorite followed by a water rinse).

» Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations for hazardous chemical waste. Do not dispose of down the drain.

Emergency Procedures
Spill Response

A chemical spill of thiopyrophosphoric acid, tetramethyl ester should be treated as a
serious incident.
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Evacuate the immediate area

'

Alert supervisor and safety officer

l

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

i

Contain the spill with absorbent material

l

Neutralize with a suitable agent
(if applicable and safe to do so)

i

Collect absorbed material into a sealed container

'

Decontaminate the spill area

'

Dispose of waste as hazardous material

Spill Cleaned Up

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Organophosphate Inhibition
Acetylcholine (ACh) - ACh Binds to
Released " | Postsynaptic Receptor | T e
“Degradation Btocked e cahmuateinlSynan=e I_> Stimulation (Cholinergic Crisis)
1
Thiopyrophosphoric acid,
tetramethyl ester (OP) RGIE S IiliEe
Normal Synaptic Transmission
Acetylcholine (ACh) 1 ACh Binds to 2 _| Acetylcholinesterase (AChE) |3
Released " | Postsynaptic Receptor o Degrades ACh SGiE MR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [*handling and safety procedures for thiopyrophosphoric
acid, tetramethyl ester"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142812#handling-and-safety-procedures-for-
thiopyrophosphoric-acid-tetramethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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